3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate

• IUPAC Name: [3-[(Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]phenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C21H12N2O2S2/c22-13-15(20-23-17-7-1-2-8-18(17)27-20)11-14-5-3-6-16(12-14)25-21(24)19-9-4-10-26-19/h1-12H/b15-11-
• InChI Key: VNOWDQBQSHXHFV-PTNGSMBKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CC3=CC(=CC=C3)OC(=O)C4=CC=CS4)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C\C3=CC(=CC=C3)OC(=O)C4=CC=CS4)/C#N
• Molecular Formula: C21H12N2O2S2
• Molecular Weight: 388.5 g/mol

Description

3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate, also known as BTP-2, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate acts as a selective inhibitor of IP3R, which is a calcium channel located on the endoplasmic reticulum membrane. IP3R plays a crucial role in calcium signaling pathways, which are involved in various cellular processes such as cell growth, differentiation, and apoptosis. This compound binds to the IP3R and prevents the release of calcium ions from the endoplasmic reticulum, thereby disrupting calcium signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In neurobiology, this compound has been found to inhibit the release of calcium ions from the endoplasmic reticulum, which can lead to a reduction in synaptic transmission and neuronal excitability. In cancer research, this compound has been found to induce apoptosis in cancer cells by disrupting calcium signaling pathways.

Advantages and Limitations for Lab Experiments

3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate has a number of advantages for lab experiments. It is a highly selective inhibitor of IP3R, which makes it a valuable tool for studying calcium signaling pathways. It is also relatively easy to synthesize, which makes it accessible to researchers. However, there are also some limitations to using this compound. It has a relatively short half-life, which can make it difficult to use in long-term experiments. It can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate. One area of interest is in the development of more potent and selective inhibitors of IP3R. Another area of interest is in the development of new applications for this compound, such as in the treatment of neurodegenerative diseases or as a therapeutic agent in cancer treatment. Additionally, research is needed to better understand the mechanism of action of this compound and its effects on calcium signaling pathways.

Synthesis Methods

3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate can be synthesized through a multistep process involving the reaction of 2-aminothiophene with 2-bromoethyl acrylate, followed by the reaction of the resulting compound with 2-cyano-3-(2-phenylethynyl)benzoic acid. The final step involves the esterification of the resulting compound with 2-thiophenecarboxylic acid. The synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

3-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]phenyl 2-thiophenecarboxylate has been extensively studied for its potential applications in various fields. In neuroscience, this compound has been used as a selective inhibitor of the inositol 1,4,5-trisphosphate receptor (IP3R), which is involved in calcium signaling pathways. This compound has also been shown to have potential applications in cancer research, where it has been found to inhibit the growth of cancer cells by inducing apoptosis.